![molecular formula C23H25ClN2O3S B2517575 1-(azepan-1-yl)-2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)ethanone CAS No. 686744-15-0](/img/structure/B2517575.png)
1-(azepan-1-yl)-2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(azepan-1-yl)-2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)ethanone, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. TAK-659 is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which is a key component of the B-cell receptor signaling pathway.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound's structure is conducive to the synthesis of heterocyclic compounds, such as 1,4-diazepines, benzo[b]azapin-3-ones, and indolizine derivatives. These reactions typically involve the formation of C-N, O-S, and C-C bonds through catalyzed or thermal cycloaddition reactions, highlighting the compound's versatility in organic synthesis.
Sequential Migration of Sulfonyl Groups : The sequential 1,3-N- to C- and 1,3-C- to C-migration of sulfonyl groups through the synthesis of 1,4-diazepines showcases the compound's utility in creating C-sulfonylated heterocycles under mild conditions (Heo et al., 2020).
Phosphine-Catalyzed α-Umpolung-Aldol Reaction : This methodology serves as a conduit for constructing benzo[b]azepin-3-ones, indicating the compound's role in forming heterocyclic frameworks with potential pharmaceutical applications (Zhang et al., 2019).
Gold(I)-Catalyzed Cascade : The transformation of linear N-alkenyl or alkynyl N-sulfonyl 1-aminobut-3-yn-2-ones into bicyclic indolizines and pyrrolo[1,2-a]azepine-type alkaloids under gold(I) catalysis is another example of the compound's application in synthesizing bioactive molecules (Sirindil et al., 2019).
Catalysis and Organic Transformations
The compound's structure is also advantageous in catalysis and other organic transformations, demonstrating its potential in creating a variety of chemically and biologically significant molecules.
Azepanium Ionic Liquids : The synthesis of azepanium ionic liquids from azepane highlights its role in green chemistry, offering alternatives to traditional solvents and electrolytes with wide electrochemical windows (Belhocine et al., 2011).
Rhodium-Catalyzed Domino Synthesis : The synthesis of azepino fused diindoles via rhodium-catalyzed reactions demonstrates the compound's utility in producing novel molecular frameworks with potential for further functionalization and application in drug development (Kahar et al., 2020).
properties
IUPAC Name |
1-(azepan-1-yl)-2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25ClN2O3S/c24-20-11-5-3-9-18(20)15-26-16-22(19-10-4-6-12-21(19)26)30(28,29)17-23(27)25-13-7-1-2-8-14-25/h3-6,9-12,16H,1-2,7-8,13-15,17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UADXFGMNFDZKPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.